D-Galacturonic acid hydrate

Metal Coordination Chemistry Chelation Physicochemical Characterization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C6H12O8
Molecular Weight 212.15 g/mol
Cat. No. B15588527
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Technical Parameters


Basic Identity
Product NameD-Galacturonic acid hydrate
Molecular FormulaC6H12O8
Molecular Weight212.15 g/mol
Structural Identifiers
InChIInChI=1S/C6H10O7.H2O/c7-1-2(8)4(5(10)11)13-6(12)3(1)9;/h1-4,6-9,12H,(H,10,11);1H2/t1-,2+,3+,4-,6?;/m0./s1
InChIKeyBGHPCEJXDOGRGW-KSSASCOMSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 1 g / 5 g / 10 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Technical Specifications & Procurement


D-Galacturonic acid hydrate (CAS 91510-62-2; C₆H₁₂O₈, MW 212.15) is the hydrated crystalline form of the oxidized hexose sugar acid derived from D-galactose, recognized as the principal monomeric constituent of the plant polysaccharide pectin [1]. While belonging to the broader uronic acid class, this compound is defined by its specific stereochemistry at the C2–C4 positions and its natural abundance as the α-1,4-linked polymeric backbone in biomass. Commercially, the product is primarily supplied as a white to off-white crystalline powder with a certified purity specification typically ≥95.0% (by titration on anhydrous basis) and a specified optical rotation range, distinguishing it from other uronic acid analytical standards used in biochemical and biorefinery workflows [2].

α-Pyranose uronic acid for stereochemical enzyme recognition studies
Hydrate form with defined water content for reproducible formulation protocols
High aqueous solubility supports concentrated stock solutions without organic co-solvents

Why Substitution Fails


In scientific and industrial applications ranging from enzymatic assay calibration to biomass valorization, the direct substitution of D-galacturonic acid hydrate with the more widely available D-glucuronic acid or other sugar acids is frequently invalid due to divergent physicochemical and metabolic recognition properties. As established in the quantitative evidence below, D-galacturonic acid exhibits a higher acid dissociation constant (pKa) and distinct metal-ion coordination stability compared to D-glucuronic acid [1], differential substrate affinity (Km) for key diagnostic reductases [2], and yields fundamentally different platform chemical outcomes in acid-catalyzed biorefinery conversions [3]. These non-interchangeable characteristics mandate the use of the specific galacturonic acid epimer to ensure reproducibility in analytical method validation and metabolic pathway engineering.

C4 configuration
D-Galacturonic acid hydrate
Axial hydroxyl (galacto) determines H-bonding and enzymatic recognition
D-Glucuronic acid
Equatorial hydroxyl (gluco) may alter metal chelation and substrate specificity
Ionization form
Free acid hydrate
Defined protonation state and optical rotation (>+51.7°)
Sodium salt
Different solubility, lower rotation, and formulation compatibility may shift
Hydrate water
Crystalline hydrate
Controlled water content supports stoichiometric calculations
Anhydrous form
Hygroscopic variability may affect reproducibility and handling protocols

Differentiation Evidence


Glucuronolactone Reductase Affinity

D-Galacturonic acid exhibits a measurably higher free acid proton dissociation constant (pKa₁ = 3.17–3.28) compared to D-glucuronic acid (pKa₁ = 2.95–3.06) [1]. This difference in electronic environment at the carboxylate group directly translates into the formation of slightly stronger coordination complexes with metal ions such as oxovanadium(IV) and copper(II) [2].

Substrate Affinity (Km)
Head-to-head
Km = 4 mM (vs. D-glucuronic acid 6 mM) ΔKm = −33%
Reported higher apparent affinity; supports substrate selectivity studies
Rat kidney reductase; purified enzyme assay
Metal Coordination Chemistry Chelation Physicochemical Characterization

DrGK Kinase Exclusion

In purified glucuronolactone reductase [EC 1.1.1.20] from rat kidney, D-galacturonic acid demonstrates a lower Michaelis-Menten constant (Km = 4 mM) compared to D-glucuronic acid (Km = 6 mM) [1]. This indicates a 33% higher affinity for the enzyme's active site under the specified assay conditions.

Kinase Activity
Head-to-head
No detectable activity (ND) D-Glucuronic acid: 100±2.8%
Enables negative-control use in glucuronic acid kinase assays
Recombinant DrGK; 1 mM substrate
Enzyme Kinetics Substrate Specificity Enzymatic Assay

Aqueous Solubility Advantage

In acid-catalyzed transformation studies, D-galacturonic acid (fed as the monomer) yields an equivalent concentration of the platform chemical furfural (13–14 mmol/L) as when the same galacturonic acid content is supplied in polymeric pectin form under identical reaction conditions (0.01 M H₂SO₄, 90 min, 433 K) [1].

Aqueous Solubility
Class-level
125 mg/mL (H₂O), 100 mg/mL (PBS) Defined hydrate water 5–10%
Supports high-concentration aqueous formulation; hydrate aids reproducibility
Data to verify; class-level inference
Biorefinery Biomass Conversion Furfural Production

Oligogalacturonide Signaling Potency

D-Galacturonic acid hydrate is supplied with defined quality specifications that differentiate it from the anhydrous form and generic sugar acids. The hydrate product is certified to a purity of ≥95.0% (by titration on anhydrous basis) and a specific optical rotation range of [α]²⁰/D = +55.0° to +60.0° (C=10 in H₂O, after 24 hr mutarotation equilibrium) [1].

Plant Elicitor Activity (ED₅₀)
Head-to-head
Digalacturonic acid: ~1.5 μg/plant Parent polymer: ~5.5 μg/plant
Oligomer length-dependent signaling response; supports structure-activity research
Tomato plant assay; proteinase inhibitor induction
Analytical Chemistry Quality Control Metrological Traceability

Application Scenarios


Enzyme Selectivity Profiling

D-Galacturonic acid hydrate serves as the essential calibration standard for enzymatic assay kits (e.g., Megazyme, Creative Biomart) designed to measure D-galacturonic acid content in pectin hydrolysates. Given the differential enzyme affinity (Km = 4 mM) established for this substrate [1], substituting D-glucuronic acid (Km = 6 mM) would produce false negative bias in assay results. Researchers quantifying pectin in fruit processing or biomass pretreatment streams must procure the D-galacturonic acid hydrate standard to ensure accurate standard curve generation and result validity.

High-Concentration Aqueous Formulation

In microbial metabolic engineering (e.g., engineering Rhodosporidium toruloides or S. cerevisiae for pectin-rich waste utilization), D-galacturonic acid hydrate is the required defined substrate for enzyme characterization and pathway validation. The documented pKa differential (3.17–3.28 vs. 2.95–3.06 for D-glucuronic acid) and stronger metal coordination [2] mean that the transport and catabolism of galacturonic acid cannot be accurately modeled using other uronic acids. Procuring the correct epimer ensures that kinetic parameters and growth phenotype assessments reflect true biological activity on pectin monomers.

Oligogalacturonide Synthesis for Plant Defense

For chemical engineers and process development scientists evaluating the economic feasibility of converting pectin-rich agro-industrial waste (e.g., orange peel, sugar beet pulp) to platform chemicals, D-galacturonic acid hydrate is the correct monomeric surrogate. Evidence demonstrates that furfural yields from the monomer are equivalent to those from polymeric pectin under identical conditions (13–14 mmol/L at 0.01 M H₂SO₄, 433 K) [3]. Using D-glucuronic acid or other sugar acids in this context would generate misleading conversion kinetics and flawed techno-economic models for biorefinery design.

Hexuronic Acid Quantification Standard

Research groups studying the role of uronic acids in calcium cross-linking of plant cell walls or developing bio-based chelating agents require D-galacturonic acid hydrate rather than D-glucuronic acid. The direct head-to-head comparison confirms that D-galacturonic acid forms slightly stronger coordination complexes with metal ions due to its higher carboxyl pKa [2]. Substituting the wrong epimer would alter the thermodynamic parameters of metal binding and yield results that do not accurately reflect the behavior of pectin-derived oligomers in vivo or in vitro.

Application
Selection Property
Validation Focus
Enzyme selectivity profiling
Substrate specificity & stereochemical discrimination
Km & activity benchmarks (DrGK negative control)
High-concentration aqueous formulation
Aqueous solubility & hydrate stoichiometry
Stock solution reproducibility; no organic co-solvent required
Oligogalacturonide synthesis for plant defense
Monomer purity & α-configuration
Oligomer bioactivity in plant signaling assays
Hexuronic acid quantification standard
Reference standard identity & purity
Calibration linearity across biological matrices

Technical Documentation Hub

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